Cas no 53977-47-2 (1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- 1-ISOPROPYL-4-OXO-1,4-DIHYDRO-3-QUINOLINECARBOXYLIC ACID
- 1-Isopropyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
- 1-isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
- 53977-47-2
- 4-oxo-1-(propan-2-yl)-1,4-dihydroquinoline-3-carboxylic acid
- 1-Isopropyl-4-oxo-1,4-dihydro-quinoline-3-ca rboxylic acid
- CCG-22965
- SB69235
- FT-0640203
- 4-oxo-1-propan-2-ylquinoline-3-carboxylic acid
- BB 0221588
- MFCD01315709
- 3M-352S
- J-504824
- Oprea1_297947
- CS-0315852
- HMS1615I10
- AKOS000300174
- SCHEMBL395598
- 1-isopropyl-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid, AldrichCPR
- 1-isopropyl-4-oxoquinoline-3-carboxylic acid
- DB-052443
- STK325108
-
- MDL: MFCD01315709
- Inchi: InChI=1S/C13H13NO3/c1-8(2)14-7-10(13(16)17)12(15)9-5-3-4-6-11(9)14/h3-8H,1-2H3,(H,16,17)
- InChI Key: GMQZCXRSOWOGAH-UHFFFAOYSA-N
- SMILES: CC(C)N1C=C(C(=O)C2=CC=CC=C21)C(=O)O
Computed Properties
- Exact Mass: 231.09000
- Monoisotopic Mass: 230.081718
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 60.4
Experimental Properties
- Density: 1.288
- Melting Point: 200-203°C
- Boiling Point: 362.6 ºC at 760 mmHg
- Flash Point: 173.1ºC
- PSA: 59.30000
- LogP: 2.28060
1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Security Information
1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Customs Data
- HS CODE:2918300090
- Customs Data:
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM222617-1g |
1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
53977-47-2 | 95% | 1g |
$353 | 2021-08-04 | |
Apollo Scientific | OR32639-1g |
4-Oxo-1-(propan-2-yl)-1,4-dihydroquinoline-3-carboxylic acid |
53977-47-2 | 95 | 1g |
£423.00 | 2025-02-20 | |
Key Organics Ltd | 3M-352S-1MG |
1-isopropyl-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid |
53977-47-2 | >97% | 1mg |
£37.00 | 2025-02-09 | |
A2B Chem LLC | AG17333-10mg |
1-Isopropyl-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid |
53977-47-2 | >97% | 10mg |
$240.00 | 2024-04-19 | |
A2B Chem LLC | AG17333-5g |
1-Isopropyl-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid |
53977-47-2 | >97% | 5g |
$1624.00 | 2024-04-19 | |
A2B Chem LLC | AG17333-25g |
1-Isopropyl-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid |
53977-47-2 | >97% | 25g |
$5565.00 | 2024-04-19 | |
abcr | AB157620-5g |
1-Isopropyl-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid; . |
53977-47-2 | 5g |
€1674.80 | 2024-04-17 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1386522-500mg |
1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
53977-47-2 | 95+% | 500mg |
¥2433.00 | 2024-05-09 | |
Apollo Scientific | OR32639-500mg |
4-Oxo-1-(propan-2-yl)-1,4-dihydroquinoline-3-carboxylic acid |
53977-47-2 | 97% | 500mg |
£285.00 | 2023-09-01 | |
Chemenu | CM222617-1g |
1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid |
53977-47-2 | 95% | 1g |
$*** | 2023-05-30 |
1-Isopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Related Literature
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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